2-{1-[(5-chloro-2-thienyl)sulfonyl]piperidin-4-yl}-N-(2-pyrrolidin-1-ylethyl)propanamide

• IUPAC Name: [6-chloro-4-[4-(dimethylamino)phenyl]-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C23H26ClN3O3S/c1-16-10-12-26(13-11-16)23(28)22-15-27(19-7-5-18(6-8-19)25(2)3)20-14-17(24)4-9-21(20)31(22,29)30/h4-9,14-16H,10-13H2,1-3H3
• InChI Key: FENYUKWLYOJKEV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=C(C=C4)N(C)C
• Molecular Formula: C23H26ClN3O3S
• Molecular Weight: 460.0 g/mol

Description

The compound appears to contain several functional groups, including a sulfonyl group, a piperidine ring, and a pyrrolidine ring. These groups are common in many pharmaceuticals and could potentially contribute to the compound’s biological activity.

Molecular Structure Analysis

The compound’s structure includes a piperidine ring and a pyrrolidine ring, both of which are common in many pharmaceuticals and natural products. The presence of these rings could influence the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the sulfonyl group could potentially undergo reactions such as nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could increase its polarity, potentially affecting properties such as solubility.

Scientific Research Applications

Alzheimer's Disease Research

A series of N-substituted derivatives of compounds related to 2-{1-[(5-chloro-2-thienyl)sulfonyl]piperidin-4-yl}-N-(2-pyrrolidin-1-ylethyl)propanamide have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease. The synthesized compounds were analyzed for enzyme inhibition activity against acetylcholinesterase (AChE), an enzyme related to Alzheimer's pathology (Rehman et al., 2018).

Antimicrobial Activity in Agriculture

Derivatives of this compound have been synthesized and tested for their antimicrobial properties, particularly in the context of agricultural pathogens affecting tomato plants. This research evaluated the structure-activity relationship and found that certain derivatives showed significant antimicrobial activities, suggesting potential use in plant protection (Vinaya et al., 2009).

Antithrombotic Drug Development

Research has been conducted on ethyl 6-aminonicotinate acyl sulfonamides, closely related to the compound , as potent antagonists of the P2Y12 receptor. This research is significant in the development of antithrombotic drugs, where compounds like AZD1283 emerged from these studies (Bach et al., 2013).

Cancer Research

Derivatives of this compound have been synthesized and evaluated as promising anticancer agents. In particular, their application in the treatment of various cancer cell lines was studied, providing insights into the development of new therapeutic agents (Rehman et al., 2018).

Safety and Hazards

The safety and hazards associated with the compound would depend on factors such as its reactivity and biological activity. Without more specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research could involve studying the compound’s synthesis, reactivity, and biological activity in more detail. This could provide valuable information for potential applications in areas such as pharmaceuticals.